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Compound of Interest

Compound Name: Barium antimonate

Cat. No.: B094493

For Researchers, Scientists, and Drug Development Professionals

Introduction

Barium antimonate (CAS No. 15600-59-6) is an inorganic compound with the chemical
formula BaSb20s or Ba(Sb0s)2.[1] It belongs to the family of mixed-metal oxides and is
primarily recognized for its applications in materials science, particularly in the production of
ceramics and electronic components.[1] This technical guide provides a comprehensive
overview of the known properties, synthesis, and potential research avenues for barium
antimonate, with a focus on aspects relevant to scientific and industrial research.

Chemical and Physical Properties

While specific experimental data for barium antimonate is limited in publicly available
literature, the following table summarizes its known and inferred properties.
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Property

Value/Description

Citation

CAS Number

15600-59-6

Molecular Formula

BasOsSh: (often represented
as BaSbh20s or Ba(Sb0Os)z2)

Molecular Weight 783.5 g/mol
IUPAC Name barium(2+);distiborate

Not specified, likely a solid
Appearance

powder.

Crystal Structure

Typically described as having

a pyrochlore-like structure.

Key Properties

High thermal stability, UV
resistance, and notable

dielectric properties.

No specific data available.

Solubility Generally, mixed-metal oxides
have low solubility in water.
Not specified. High thermal

Melting Point stability suggests a high
melting point.

Density No specific data available.

Synthesis of Barium Antimonate

The primary method for synthesizing barium antimonate is through a high-temperature solid-
state reaction.[1] This conventional technique is widely used for producing polycrystalline
ceramic materials.

Experimental Protocol: Solid-State Synthesis

Objective: To synthesize polycrystalline barium antimonate.

Materials:
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Barium carbonate (BaCOs) or Barium oxide (BaO)

Antimony pentoxide (Sb205)

Mortar and pestle (agate or alumina)

Alumina crucible

High-temperature furnace

Methodology:

Stoichiometric Mixing: Accurately weigh stoichiometric amounts of the barium precursor
(BaCOs or BaO) and antimony pentoxide (Sb20s5).

Homogenization: Intimately mix the precursors using a mortar and pestle to ensure a
homogeneous powder mixture.

Calcination: Transfer the homogenized powder to an alumina crucible. Place the crucible in a
high-temperature furnace.

Heating Profile: Heat the mixture in air to approximately 1200°C.[1] The reaction temperature
and duration are critical parameters that influence the completeness of the reaction and the
crystallinity of the final product. A typical duration can be several hours.

Cooling and Characterization: After the calcination period, allow the furnace to cool down to
room temperature. The resulting product is barium antimonate. Characterization can be
performed using techniques such as X-ray diffraction (XRD) to confirm the crystal structure.

A flowchart of the solid-state synthesis of Barium Antimonate.

Applications

Barium antimonate's properties make it suitable for specialized industrial applications:

Opacifier in Enamels: It has been utilized as an opacifying agent in enamels applied to cast
iron.[1]
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 Varistor-Ceramic Compositions: It serves as a useful additive in varistor-ceramics, which are
materials with non-linear voltage-current characteristics used in surge protectors.[1]

o Flame Retardants: Its high thermal stability suggests potential use in flame-retardant
materials.

Biological Activity and Relevance to Drug
Development

Currently, there is a significant lack of publicly available scientific literature on the biological
activity, cytotoxicity, or potential therapeutic applications of barium antimonate specifically.
The primary focus of research on this compound has been within materials science.

For a comprehensive understanding, it is important to consider the known biological effects of
its constituent elements, barium and antimony, while exercising caution that these properties
may not be directly applicable to the compound form of barium antimonate.

e Antimony Compounds in Medicine: Certain antimony-containing compounds, such as
meglumine antimoniate and sodium stibogluconate, have a long history of use as
antiparasitic drugs, particularly for the treatment of leishmaniasis. These compounds are
generally considered prodrugs that are metabolized to the more toxic trivalent antimony
species.

 Toxicity of Barium: The toxicity of barium is highly dependent on its solubility. Soluble barium
salts can be toxic, primarily affecting muscle function by interfering with potassium channels.
Insoluble barium compounds, such as barium sulfate, are used as contrast agents in medical
imaging due to their low toxicity and high radio-opacity.

Given that barium antimonate is a mixed-metal oxide with likely low agueous solubility, its
toxicological profile is expected to be different from that of soluble barium or antimony salts.
However, without specific studies on barium antimonate, any discussion of its biological
effects remains speculative. The pyrochlore structure, which barium antimonate exhibits, is
found in some materials being investigated for biomedical applications, such as in
photocatalysis for regenerative medicine, but this is a broad area of research and not specific
to barium antimonate.
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The relationship between Barium Antimonate's structure, properties, and applications.

Conclusion and Future Perspectives

Barium antimonate is a material with well-defined applications in the ceramics and electronics
industries, stemming from its robust physical and chemical properties. Its synthesis via solid-
state reaction is a standard and scalable method. However, for the compound to be considered
in the realm of drug development or for any biological application, a significant amount of
fundamental research is required. Future studies would need to focus on:

¢ Detailed Physicochemical Characterization: Including precise measurements of solubility,
melting point, density, and surface properties.

« Toxicology and Biocompatibility: In vitro and in vivo studies to determine the cytotoxicity and
biocompatibility of barium antimonate are essential first steps.

» Biological Activity Screening: Systematic screening of the compound for any potential
therapeutic effects, such as antimicrobial or anticancer activity.

Until such data becomes available, barium antimonate remains a material of interest primarily
to materials scientists and engineers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [An In-depth Technical Guide to Barium Antimonate
(CAS Number 15600-59-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094493#barium-antimonate-cas-number-15600-59-6]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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